Cas no 914637-55-1 (2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid)

• Product Name: 2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid
• CAS No: 914637-55-1
• MF: C₁₄H₉F₃O₄S
• MW: 330.279073476791
• MDL: MFCD08692480
• CID: 2129065
• Update Time: 2023-08-03

2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylsulphonyl)-5-(trifluoromethyl)benzoic acid
• 2-BENZENESULFONYL-5-(TRIFLUOROMETHYL)BENZOIC ACID
• 2-(Phenylsulfonyl)-5-(trifluoromethyl)benzoic acid
• PC2943
• BB 0261514
• 2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid

• MDL： MFCD08692480
• Inchi： 1S/C14H9F3O4S/c15-14(16,17)9-6-7-12(11(8-9)13(18)19)22(20,21)10-4-2-1-3-5-10/h1-8H,(H,18,19)
• InChI Key： KMPMAPHEKVRMEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(C(F)(F)F)=CC=1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 503
• Topological Polar Surface Area: 79.8

Experimental Properties

• Melting Point: 151-153

2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes